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Compound of Interest

Compound Name: 1,3-Dimethyl-5-hydroxyuracil

CAS No.: 408335-42-2

Cat. No.: B3025583

Get Quote

Executive Summary: The "Hidden" Scaffold
1,3-Dimethyl-5-hydroxyuracil (CAS 408335-42-2) is a critical yet often misunderstood

pyrimidine building block.[1][2][3][4][5] While frequently categorized simply as a uracil

derivative, it serves as a pivot point in two distinct domains: metabolite identification (as a

downstream product of caffeine and theophylline metabolism) and heterocyclic synthesis (as a

nucleophilic scaffold for fused ring systems).[5]

This guide addresses the primary technical challenge in sourcing this material: the Keto-Enol

Tautomer Trap, which leads to catalog confusion between the hydroxy-uracil form and its

isobarbituric acid congener.[1][2][3][4] We provide a validated sourcing strategy, impurity

profiling protocols based on synthetic origin, and handling procedures to ensure data integrity

in drug development pipelines.[1]

Chemical Identity & The Tautomer Challenge
The Core Issue: Commercial catalogs often use the names "1,3-Dimethyl-5-hydroxyuracil"
and "1,3-Dimethylisobarbituric acid" interchangeably.[1][2][3][4][5] However, these represent
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different tautomeric states that can affect solubility and reactivity profiles during synthesis.[1][2]

[5]

Enol Form (Target): 1,3-Dimethyl-5-hydroxyuracil[1][2][3][4][5]

CAS: 408335-42-2 (Specific to the hydroxy form)[1][2][3][4][5]

Reactivity: Nucleophilic at C6; O-alkylation target.[1][2][3][4][5]

Keto Form: 1,3-Dimethylisobarbituric acid (1,3-Dimethylpyrimidine-2,4,5(3H)-trione)[1][2][3]

[4]

CAS: 20406-86-4[1][2][3][4][5]

Reactivity: Electrophilic at C5 carbonyl.[1][2][3][5]

Sourcing Implication: Most solid samples exist in equilibrium or predominantly as the keto-form

(isobarbituric acid) unless stabilized.[2][4][5] When ordering CAS 408335-42-2, you may

receive material labeled as CAS 20406-86-4.[1][2][3][4][5] This is usually chemically

acceptable, provided the purity analysis confirms the carbon skeleton, but it requires verifying

the tautomeric shift in your reaction solvent (e.g., DMSO favors the enol form).

Visualization: The Tautomer Equilibrium
1,3-Dimethyl-5-hydroxyuracil

(Enol Form)
CAS: 408335-42-2

Nucleophilic Character

1,3-Dimethylisobarbituric Acid
(Keto Form)

CAS: 20406-86-4
Electrophilic Character

  Solvent Dependent Equilibrium  

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium between the hydroxy-uracil and isobarbituric acid forms.[1][2]

[3][4][5] Solvent choice (e.g., DMSO vs. Water) dictates the dominant species in solution.

Sourcing Landscape & Vendor Selection
Suppliers are categorized by their ability to provide analytical data distinguishing the tautomers

and controlling specific impurities.[2][5]
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Tier 1: Primary Manufacturers & Validated Distributors
Best for: GMP synthesis, Reference Standards, and Late-stage Lead Op.[1][2][3][4]

Sigma-Aldrich (Merck): Lists both tautomers.[1][2][3][4][5] High reliability for analytical

standards.

Enamine: Strong capability in pyrimidine building blocks; often synthesizes fresh on demand,

reducing oxidation risks.[1][2][5]

BLD Pharm: Excellent stock availability for CAS 408335-42-2 with clear structural

assignment.[1][2][3][4][5]

Tier 2: Bulk Aggregators
Best for: Early screening libraries (mg scale).[1][2][3][4]

Ambeed / Synthonix: Cost-effective for gram-scale, but Certificates of Analysis (CoA) must

be cross-validated for water content (hygroscopicity is a risk).[2][3][4][5]

Selection Decision Matrix
Requirement

Recommended Source
Type

Critical Check

Metabolite ID Tier 1 (Reference Std)
Isotopic purity (if labeled); 1H-

NMR in DMSO-d6.

Scaffold Synthesis Tier 1 or 2
Bromide content (if made via

5-bromo route).[1][2][3][4][5]

High-Throughput Screen Tier 2
Water content (Material is

hygroscopic).[1][2][3][4][5]

Technical Verification: Impurity Profiling
To ensure scientific integrity, you must validate the material based on its likely synthetic route.

[1]
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A. Synthetic Route Analysis
Understanding the synthesis allows you to predict "invisible" impurities that standard HPLC

might miss.[2][5]

Route A: Hydrolysis of 5-Bromo-1,3-dimethyluracil

Mechanism:[1][2][3][4][6][7][8][9] 5-Bromo-1,3-dimethyluracil + OH⁻ → Product.[1][2][3][4]

[5]

Risk:[1][2][3][4][6][10] Residual Bromide (Br⁻).[5] This poisons Palladium catalysts in

subsequent cross-coupling reactions.[1][2][5]

Route B: Oxidation of 1,3-Dimethyluracil

Mechanism:[1][2][3][4][6][7][8][9] Oxidation using Fenton's reagent or similar.[1][2][3][5]

Risk:[1][2][3][4][6][10] Unreacted 1,3-Dimethyluracil (starting material).[1][2][5] Difficult to

separate due to similar polarity.[1][2][5]

B. Quality Control Protocol (Self-Validating)
Objective: Quantify organic impurities and tautomeric ratio.

Method: Reverse-Phase HPLC with Ion-Pairing or Polar-Embedded Column.[1][2][3][4][5]

Column: Phenomenex Kinetex F5 or Hypercarb (Porous Graphitic Carbon).[5] Standard C18

is often insufficient for retaining this polar molecule.[5]

Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5)

Mobile Phase B: Acetonitrile

Gradient: 0% B (hold 2 min) → 30% B (over 10 min). Keep organic low to retain the polar

head.

Detection: UV at 254 nm and 280 nm.[1][2][3][5]

Acceptance Criteria:
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Purity: >97% (Area %).[5][11]

1H-NMR (DMSO-d6): Must show distinct singlet for N-Me groups (~3.2-3.4 ppm) and the C6-

H proton (~7.5 ppm).[1][2][3][4][5] The hydroxyl proton is often broad or exchanged.[2][5]

Bromide Test (If Route A suspected): Silver Nitrate (AgNO3) precipitation test or Ion

Chromatography.[5]
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Figure 2: Quality Control Decision Tree ensuring catalyst compatibility.

Application: Handling & Stability
Storage: Store at -20°C. The enol form is susceptible to oxidation to the trione (all-keto)

species upon prolonged air exposure.[1][2][3][4][5] Hygroscopic – keep desiccated.[1][2][3][5]

Solubility:

High: DMSO, DMF, dilute aqueous base (forms the enolate).

Low: Dichloromethane, Hexanes.[1][2][5]

Reactivity Note: In basic conditions (K2CO3/DMF), the molecule acts as an ambident

nucleophile. O-alkylation vs. C-alkylation selectivity depends on the "hardness" of the

electrophile.[1][2][3][4][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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